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Compound of Interest

(R)-2-Amino-5-hydroxypentanoic
Compound Name: d
aci

cat. No.: B1515800

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the well-characterized metabolic
intermediate, L-homoserine, and the structurally related non-proteinogenic amino acid, L-
pentahomoserine. While L-homoserine plays a pivotal role in the biosynthesis of essential
amino acids, information on the metabolic fate of L-pentahomoserine is scarce. This document
summarizes the current knowledge on both compounds, presenting available quantitative data,
detailed experimental protocols for their analysis, and visual representations of the relevant
metabolic pathways.

Introduction to L-Homoserine and L-
Pentahomoserine

L-Homoserine is an alpha-amino acid that serves as a crucial intermediate in the biosynthesis
of methionine, threonine, and isoleucine in bacteria, plants, and fungi.[1] It is not one of the 20
proteinogenic amino acids encoded by DNA.[1] Structurally, it is an isomer of threonine and
differs from serine by an additional methylene group in its side chain.[1]

L-Pentahomoserine, also known as (2S)-2-amino-5-hydroxypentanoic acid or 5-
hydroxynorvaline, is a non-proteinogenic amino acid.[2][3] It is structurally similar to L-
homoserine, with an additional methylene group in its carbon chain. While its chemical
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properties are documented, there is a notable lack of information in scientific literature
regarding its natural occurrence, biosynthesis, and role in metabolic pathways.

Comparative Overview

Feature L-Homoserine L-Pentahomoserine
Chemical Formula C4H9NO3J[1] C5H11NO3[2][3]
Molar Mass 119.12 g/mol [1] 133.15 g/mol [3][4]
(S)-2-Amino-4- (2S)-2-amino-5-
IUPAC Name
hydroxybutanoic acid[1] hydroxypentanoic acid[2][3]

) o Not well-established; no
Central intermediate in the ] )
) ) ) ) o defined metabolic pathway has
Role in Metabolism biosynthesis of methionine, ) )
] ] ] been described in the
threonine, and isoleucine.[1] )
literature.

Widely found in bacteria, )
_ Not well-documented in natural
Natural Occurrence plants, and fungi as a
. . systems.
metabolic intermediate.[1]

Metabolic Pathways
L-Homoserine Biosynthesis and Utilization

The biosynthesis of L-homoserine is a well-characterized pathway, particularly in
microorganisms like Escherichia coli. It is part of the aspartate family of amino acid biosynthetic
pathways. The synthesis starts from the central metabolite L-aspartate.

The key enzymatic steps are:

o Aspartate Kinase (thrA, metL, lysC): Phosphorylates L-aspartate to form L-aspartyl-3-
phosphate. This is a key regulatory step, often subject to feedback inhibition by downstream
amino acids like threonine and lysine.[5][6]

o Aspartate-Semialdehyde Dehydrogenase (asd): Reduces L-aspartyl-3-phosphate to L-
aspartate-semialdehyde.[5]
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» Homoserine Dehydrogenase (thrA): Reduces L-aspartate-semialdehyde to L-homoserine.
This reaction requires NADPH as a cofactor.[1][5]

From L-homoserine, the pathway branches towards the synthesis of L-threonine and L-
methionine:

e To L-Threonine: L-homoserine is phosphorylated by homoserine kinase (thrB) to O-phospho-
L-homoserine, which is then converted to L-threonine.[1]

e To L-Methionine: L-homoserine is acylated by homoserine O-succinyltransferase (metA) to
O-succinyl-L-homoserine, which is a precursor for L-methionine synthesis.[1]
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L-Homoserine Metabolism
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Workflow for Amino Acid Analysis
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(e.g., Bacterial Culture)

l

2. Quenching
(Stop Metabolism)

l

3. Metabolite Extraction
(e.g., 80% Methanol)

l

4. Centrifugation
(Remove Debris)

l

5. LC-MS/MS Analysis

l

6. Data Processing and
Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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